Cas no 1183530-90-6 (1-(3-oxopiperazin-1-yl)butane-1,3-dione)

• Product Name: 1-(3-oxopiperazin-1-yl)butane-1,3-dione
• CAS No: 1183530-90-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 4575853
• PubChem ID: 60933652
• Update Time: 2025-05-22

1-(3-oxopiperazin-1-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-oxopiperazin-1-yl)butane-1,3-dione
• 1,3-Butanedione, 1-(3-oxo-1-piperazinyl)-

• Inchi： 1S/C8H12N2O3/c1-6(11)4-8(13)10-3-2-9-7(12)5-10/h2-5H2,1H3,(H,9,12)
• InChI Key： QPRRIUVXZBEIMU-UHFFFAOYSA-N
• SMILES： C(N1CCNC(=O)C1)(=O)CC(=O)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 470.3±40.0 °C at 760 mmHg
• Flash Point: 238.2±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(3-oxopiperazin-1-yl)butane-1,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(3-oxopiperazin-1-yl)butane-1,3-dione

1-(3-Oxopiperazin-1-yl)butane-1,3-dione: A Comprehensive Overview

The compound with CAS No. 1183530-90-6, commonly referred to as 1-(3-Oxopiperazin-1-yl)butane-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperazine ring fused with a diketone moiety. The piperazine core is a six-membered ring containing two nitrogen atoms, while the diketone groups provide additional functional diversity. These structural elements contribute to the compound's potential as a versatile building block in drug design and synthesis.

Recent advancements in chemical synthesis have enabled researchers to explore the synthesis of 1-(3-Oxopiperazin-1-yl)butane-1,3-dione with greater precision and efficiency. Studies have demonstrated that this compound can be synthesized through a variety of methods, including cyclization reactions and multi-component coupling strategies. For instance, one notable approach involves the reaction of an amino acid derivative with a diketone precursor under specific conditions to form the desired piperazine-containing structure. Such methods not only enhance the scalability of production but also pave the way for further modifications to tailor the compound's properties for specific applications.

The biological activity of 1-(3-Oxopiperazin-1-yl)butane-1,3-dione has been extensively investigated in recent years. Preclinical studies have revealed that this compound exhibits potent inhibitory effects on various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For example, research has shown that it can effectively inhibit histone deacetylases (HDACs), which are enzymes associated with gene regulation and cancer progression. Additionally, its ability to modulate ion channels and G-protein coupled receptors (GPCRs) highlights its potential as a lead compound for drug development.

One of the most promising applications of 1-(3-Oxopiperazin-1-yl)butane-1,3-dione lies in its role as a scaffold for drug design. The piperazine ring is a well-known structural motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. By incorporating this moiety into larger molecular frameworks, researchers can create compounds with enhanced pharmacokinetic profiles and improved therapeutic efficacy. Recent studies have focused on modifying the substituents attached to the piperazine ring to optimize bioavailability and reduce off-target effects.

The therapeutic potential of this compound is further supported by its ability to penetrate cellular membranes and interact with intracellular targets. For instance, studies have demonstrated that it can effectively cross the blood-brain barrier, making it a candidate for treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its anti-inflammatory properties suggest its potential use in treating conditions like arthritis and chronic pain.

In terms of safety and toxicity, preliminary studies indicate that 1-(3-Oxopiperazin-1-yl)butane-1,3-dione exhibits low toxicity at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for adverse reactions. Regulatory agencies have expressed interest in this compound due to its novel mechanism of action and potential clinical benefits.

Looking ahead, the development of synthetic analogs of 1-(3-Oxopiperazin-1-yl)butane-1,3-dione holds great promise for expanding its therapeutic applications. Researchers are actively exploring ways to modify the molecule's structure to enhance its potency, selectivity, and pharmacokinetic properties. For example, efforts are underway to develop prodrugs that can improve solubility and reduce gastrointestinal irritation.

In conclusion, CAS No. 1183530-90-6 (1-(3-Oxopiperazin-1-yl)butane-1,3-dione) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and therapeutic potential, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to make a meaningful impact on the treatment of various diseases.